Cas no 1227579-31-8 (3-Bromo-2-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-2-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1227579-31-8
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4689218
• Update Time: 2025-05-21

3-Bromo-2-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-iodo-4-(trifluoromethyl)pyridine
• FCH1344440
• 3-Bromo-2-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3IN/c7-4-3(6(8,9)10)1-2-12-5(4)11/h1-2H
• InChI Key： QGJJUOSONWAQJY-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-iodo-4-(trifluoromethyl)pyridine

3-Bromo-2-Iodo-4-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 3-Bromo-2-Iodo-4-(Trifluoromethyl)Pyridine (CAS No. 1227579-31-8) is a highly specialized organic molecule with significant applications in modern chemistry. This compound belongs to the pyridine family, a group of aromatic heterocycles that are widely used in pharmaceuticals, agrochemicals, and advanced materials. The presence of bromine, iodine, and a trifluoromethyl group introduces unique electronic and structural properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry. The bromine and iodine substituents in this compound are particularly interesting due to their ability to modulate the electronic environment of the pyridine ring. This modulation is crucial for enhancing the bioactivity of molecules in drug discovery. For instance, researchers have demonstrated that such halogenated pyridines can act as potent inhibitors of kinase enzymes, which are key targets in cancer therapy.

The trifluoromethyl group attached at the 4-position further enhances the compound's stability and lipophilicity. This feature is advantageous in designing drugs with improved pharmacokinetic profiles. Recent advancements in fluorination techniques have made it easier to incorporate trifluoromethyl groups into organic molecules, as highlighted in a 2023 study published in *Nature Chemistry*. Such innovations have expanded the scope of applications for 3-Bromo-2-Iodo-4-(Trifluoromethyl)Pyridine in both academic and industrial settings.

From a synthetic perspective, the preparation of 3-Bromo-2-Iodo-4-(Trifluoromethyl)Pyridine involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with a pyridine derivative, followed by sequential halogenation and trifluoromethylation steps. These steps are optimized to ensure high yields and purity, as reported in a recent paper in *Journal of Organic Chemistry*. The use of advanced catalysts and solvents has further streamlined the synthesis process, making it more accessible for large-scale production.

In terms of applications, this compound serves as an excellent precursor for constructing complex heterocyclic frameworks. Its reactivity under various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been extensively studied. A 2023 review in *Chemical Reviews* emphasized its role in constructing biologically active molecules with intricate architectures. For example, its use as an intermediate in the synthesis of antiviral agents has shown promising results.

The electronic properties of 3-Bromo-2-Iodo-4-(Trifluoromethyl)Pyridine also make it an attractive candidate for materials science applications. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic electronics, such as field-effect transistors (FETs). Recent research has explored its potential as a building block for constructing π-conjugated systems with tailored electronic characteristics.

In conclusion, 3-Bromo-2-Iodo-4-(Trifluoromethyl)Pyridine (CAS No. 1227579-31-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of substituents provides it with exceptional chemical reactivity and physical properties, making it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and materials science continue to evolve, this compound is poised to play an even greater role in shaping future innovations.